Cas no 22966-11-6 (2-chlorochalcone)

• Product Name: 2-chlorochalcone
• CAS No: 22966-11-6
• MF: C₁₅H₁₁ClO
• MW: 242.700243234634
• CID: 52189
• PubChem ID: 5388549
• Update Time: 2025-06-25

2-chlorochalcone Chemical and Physical Properties

Names and Identifiers

• 2-chlorochalcone
• 2-CHLOROCHALCONE,PREDOMINANTLY TRANS
• 2-chlorophenylmethyleneacetophenone
• 3-(2-Chlorophenyl)-1-phenylprop-2-en-1-one
• A816450
• o-Chlorostyryl phenyl ketone
• NSC-636930
• Chalcone, 2-chloro- (6CI,7CI,8CI)
• 2-Propen-1-one, 3-(2-chlorophenyl)-1-phenyl-, (2E)-
• SCHEMBL4908405
• 22966-11-6
• (E)-3-(2-chlorophenyl)-1-phenylprop-2-en-1-one
• (E)-3-(2-chlorophenyl)-1-phenyl-prop-2-en-1-one
• trans-2-Chlorochalcone
• NSC636930
• CHEMBL474682
• 3300-67-2
• (E)-2-Chlorochalcone
• FS-4954
• 2-07-00-00426 (Beilstein Handbook Reference)
• NSC-55783
• 8ZFD79DH6F
• 2-Chlorochalcone, predominantly trans
• AKOS005432067
• BDBM50440658
• NSC 636930
• o-Chlorobenzylideneacetophenone
• SCHEMBL4908401
• (2E)-3-(2-chlorophenyl)-1-phenylprop-2-en-1-one
• BRN 2211175
• NSC237972
• 2-Propen-1-one, 3-(2-chlorophenyl)-1-phenyl-
• MFCD00018310
• Chalcone, 2-chloro-
• 2-Chlorobenzylideneacetophenone
• NSC-237972
• AF-961/00496024
• J-014924
• 3-(2-Chlorophenyl)-1-phenyl-2-propen-1-one
• (2E)-3-(2-chlorophenyl)-1-phenyl-2-propen-1-one
• 3-(2-chlorophenyl)-1-phenyl-prop-2-en-1-one

• Inchi： 1S/C15H11ClO/c16-14-9-5-4-6-12(14)10-11-15(17)13-7-2-1-3-8-13/h1-11H/b11-10+
• InChI Key： IGSYOTSSTZUGIA-ZHACJKMWSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.05000
• Monoisotopic Mass: 242.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.202 g/cm3
• Melting Point: 49-52 ºC
• Boiling Point: 379.1 °C at 760 mmHg
• Flash Point: >110 ºC
• Refractive Index: 1.632
• PSA: 17.07000
• LogP: 4.23610
• Solubility: Not determined

2-chlorochalcone Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：UD5572993
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 2-chlorochalcone

Exploring 2-Chlorochalcone (CAS No. 22966-11-6): Properties, Applications, and Research Insights

2-Chlorochalcone, identified by its CAS number 22966-11-6, is a chlorinated derivative of chalcone, a class of organic compounds known for their diverse biological and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and functional roles, making it a subject of ongoing scientific exploration.

The molecular structure of 2-chlorochalcone features a chlorine atom at the 2-position of the chalcone backbone, which significantly influences its electronic and steric properties. This modification enhances its reactivity and makes it a valuable intermediate in organic synthesis. The compound's CAS registry number 22966-11-6 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. Its unique properties, such as its ability to undergo Michael additions and cyclization reactions, make it a versatile building block for more complex molecules.

In the pharmaceutical sector, 2-chlorochalcone has been studied for its potential bioactive properties. Recent trends in drug discovery highlight the importance of chalcone derivatives as scaffolds for developing anti-inflammatory, antimicrobial, and anticancer agents. The inclusion of a chlorine atom in the structure, as seen in 2-chlorochalcone, often improves pharmacokinetic properties, such as bioavailability and metabolic stability. These attributes align with current research priorities, where scientists seek to optimize drug candidates for better efficacy and safety profiles.

Beyond pharmaceuticals, 2-chlorochalcone finds applications in agrochemical research. Its structural motif is present in several herbicides and pesticides, where the chlorine atom contributes to enhanced activity against target organisms. With growing concerns about sustainable agriculture and eco-friendly pest control, researchers are investigating chlorinated chalcones as potential alternatives to conventional agrochemicals. This aligns with the broader industry shift toward greener and more selective solutions.

From a materials science perspective, 2-chlorochalcone is explored for its optical and electronic properties. Chalcone derivatives are known for their nonlinear optical (NLO) behavior, making them candidates for applications in photonic devices and sensors. The chlorine substitution in 2-chlorochalcone can fine-tune these properties, offering opportunities for designing advanced functional materials. This is particularly relevant in the context of emerging technologies like organic electronics and optoelectronics, where molecular customization is key to performance optimization.

The synthesis of 2-chlorochalcone typically involves Claisen-Schmidt condensation between a chlorinated benzaldehyde and acetophenone derivatives. Recent advancements in catalytic methods and green chemistry have improved the efficiency and sustainability of this process. Researchers are also exploring microwave-assisted and solvent-free synthetic routes to reduce environmental impact—a topic of high interest in modern chemical manufacturing.

In analytical chemistry, CAS No. 22966-11-6 is often referenced in studies involving chromatography and spectroscopy. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-chlorochalcone and its derivatives. These methods are crucial for quality control in industrial applications and for elucidating structure-activity relationships in drug discovery programs.

The safety profile of 2-chlorochalcone is another area of interest. While not classified as hazardous under standard conditions, proper handling protocols are recommended due to its potential irritant properties. This aligns with the broader chemical industry's focus on workplace safety and regulatory compliance, topics frequently searched by professionals in the field.

Looking ahead, the future of 2-chlorochalcone research appears promising. With the rise of computational chemistry and AI-assisted drug design, scientists are increasingly able to predict and optimize the properties of chalcone derivatives. This compound's versatility ensures it will remain relevant in multiple disciplines, from medicinal chemistry to materials engineering. As sustainability becomes a central theme across industries, the development of efficient synthetic routes for 2-chlorochalcone and its derivatives will likely gain further attention.

For researchers and industry professionals seeking detailed information about 2-chlorochalcone (CAS 22966-11-6, comprehensive resources are available through chemical databases, patent literature, and academic publications. The compound's unique combination of structural features and functional versatility continues to make it a valuable subject of study in both fundamental and applied research contexts.